Cas no 5328-02-9 (5-ethyl-2-pentylpyridine)

• Product name: 5-ethyl-2-pentylpyridine
• CAS No: 5328-02-9
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 1581538
• PubChem ID: 220812

5-ethyl-2-pentylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-pentylpyridine
• NSC4176
• AC1Q4WN6
• SureCN4070681
• AC1L59D2
• CTK4J7440
• NSC-4176
• AR-1G8058
• AG-J-30626
• NSC4176; AC1Q4WN6; SureCN4070681; AC1L59D2; CTK4J7440; NSC-4176; AR-1G8058; AG-J-30626;
• 2-pentyl-5-ethylpyridine
• 5328-02-9
• DTXSID50277785
• SCHEMBL4070681

• Inchi： InChI=1S/C12H19N/c1-3-5-6-7-12-9-8-11(4-2)10-13-12/h8-10H,3-7H2,1-2H3
• InChI Key： PPEYUVKEAFOXJT-UHFFFAOYSA-N
• SMILES： CCCCCC1=NC=C(C=C1)CC

Computed Properties

• Exact Mass: 177.15187
• Monoisotopic Mass: 177.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 0.896
• Boiling Point: 253.8°C at 760 mmHg
• Flash Point: 100.1°C
• Refractive Index: 1.491
• PSA: 12.89
• LogP: 3.37670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives